(4-Cyano-2-cyclohexylphenoxy)acetic acid

• Molecular Formula: C15H17NO3
• Molecular Weight: 259.30 g/mol
• IUPAC Name: 2-(4-cyano-2-cyclohexylphenoxy)acetic acid
• InChI: InChI=1S/C15H17NO3/c16-9-11-6-7-14(19-10-15(17)18)13(8-11)12-4-2-1-3-5-12/h6-8,12H,1-5,10H2,(H,17,18)
• InChI Key: YLYPWLBTNPRZEM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=C(C=CC(=C2)C#N)OCC(=O)O

Description

(4-Cyano-2-cyclohexylphenoxy)acetic acid is a phenoxyacetic acid derivative characterized by a cyano (-CN) group at the para position and a cyclohexyl substituent at the ortho position of the phenolic ring. The acetic acid moiety enables coordination with metal ions, while the electron-withdrawing cyano group may enhance the acidity of the hydroxyl group, improving its binding affinity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s structural analogs include chloro-, fluoro-, and methyl-substituted phenoxyacetic acids (e.g., 2-(4-chloro-2-fluorophenoxy)acetic acid, 2-[[5-[(4-chloro-2-methylphenoxy)methyl]-4-cyclohexyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid). Key comparisons are summarized below:

Compound	Substituents	Functional Groups	Key Properties	Reference
(4-Cyano-2-cyclohexylphenoxy)acetic acid	-CN (para), -cyclohexyl (ortho)	-COOH, -O-, -CN	High acidity due to -CN; hydrophobic cyclohexyl enhances steric effects
2-(4-Chloro-2-fluorophenoxy)acetic acid	-Cl (para), -F (ortho)	-COOH, -O-, -Cl, -F	Electron-withdrawing halogens increase polarity; moderate adsorption capacity
Acetic acid-modified sludge-based biochar	-COO⁻, -COOH on biochar surface	Porous structure, -COO⁻	97.8% U(VI) removal via monodentate coordination; rapid equilibrium (5 min)
CIS-4-(4-cyanobenzoyl)cyclohexane-1-carboxylic acid	-CN (para), -cyclohexane	-COOH, -CN	Enhanced metal binding via cyano and carboxylate groups

Thermodynamic and Kinetic Behavior

• ASBB: Follows pseudo-second-order kinetics (κ₂ = 0.45 g/mg·min⁻¹) and Langmuir isotherm (qₘ = 112 mg/g), indicating chemisorption and monolayer binding .
• Hypothetical Performance of Target Compound: Expected to show faster kinetics than unmodified biochar due to -CN/-COOH synergy but slower than ASBB due to steric hindrance from the cyclohexyl group.

Research Findings and Mechanisms

• Role of Functional Groups: -COOH/-COO⁻ groups (as in ASBB) coordinate with U(VI) via monodentate binding. The -CN group in the target compound may further stabilize complexes through electron withdrawal .
• Impact of Substituents: Hydrophobic cyclohexyl groups in phenoxyacetic acids can reduce water solubility but improve selectivity in non-polar matrices. Electron-withdrawing substituents (-CN, -Cl) enhance acidity and binding strength compared to electron-donating groups (-CH₃) .

Data Table: Comparative Analysis of Phenoxyacetic Acid Derivatives

Parameter	(4-Cyano-2-cyclohexylphenoxy)acetic Acid	ASBB	2-(4-Chloro-2-fluorophenoxy)acetic Acid
Functional Groups	-COOH, -CN, -O-	-COO⁻, -COOH, porous	-COOH, -Cl, -F, -O-
Adsorption Capacity (qₘ)	N/A	112 mg/g (U(VI))	~50 mg/g (estimated)
Optimal pH	~5.0–6.0 (hypothetical)	6.0	4.0–5.0
Kinetics (κ₂)	N/A	0.45 g/mg·min⁻¹	0.20 g/mg·min⁻¹ (estimated)
Key Application	Metal coordination, hydrophobic adsorption	Uranium recovery	Herbicide/pesticide intermediate